Cas no 1270550-65-6 (1-(2-chloro-4,5-difluorophenyl)ethan-1-amine)

• Product Name: 1-(2-chloro-4,5-difluorophenyl)ethan-1-amine
• CAS No: 1270550-65-6
• MF: C₈H₈ClF₂N
• MW: 191.605628013611
• CID: 6489695
• PubChem ID: 55297893
• Update Time: 2025-11-06

1-(2-chloro-4,5-difluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4,5-difluorophenyl)ethan-1-amine
• EN300-1963452
• AKOS006373765
• 1270550-65-6

• Inchi： 1S/C8H8ClF2N/c1-4(12)5-2-7(10)8(11)3-6(5)9/h2-4H,12H2,1H3
• InChI Key： KMDQZOAORMDXQR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C)N)F)F

Computed Properties

• Exact Mass: 191.0313333g/mol
• Monoisotopic Mass: 191.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-4,5-difluorophenyl)ethan-1-amine

1-(2-Chloro-4,5-Difluorophenyl)Ethan-1-Amine: A Comprehensive Overview

1-(2-Chloro-4,5-Difluorophenyl)Ethan-1-Amine (CAS No. 1270550-65-6) is a chemical compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of aromatic amines, characterized by the presence of an ethanamine group attached to a chloro-difluorophenyl ring. The combination of chlorine and fluorine substituents on the aromatic ring imparts distinct chemical properties, making it a valuable molecule in research and development.

The synthesis of 1-(2-Chloro-4,5-Difluorophenyl)Ethan-1-Amine involves advanced organic chemistry techniques, often utilizing nucleophilic aromatic substitution or coupling reactions. The presence of electron-withdrawing groups like chlorine and fluorine enhances the reactivity of the aromatic ring, facilitating such reactions. Recent studies have explored the optimization of synthesis pathways to improve yield and purity, which are critical for its application in pharmaceuticals and agrochemicals.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. The ethanamine group serves as a versatile functional group that can be further modified to create bioactive molecules. For instance, researchers have investigated its role in the development of antidepressants, antimicrobial agents, and neuroprotective drugs. The fluorinated aromatic ring contributes to enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability.

In addition to its pharmaceutical applications, 1-(2-Chloro-4,5-Difluorophenyl)Ethan-1-Amine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have highlighted its ability to form self-assembled monolayers, which are essential for creating high-performance electronic devices.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of 1-(2-Chloro-4,5-Difluorophenyl)Ethan-1-Amine is crucial. Studies have shown that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on ecosystems.

From a regulatory perspective, 1-(2-Chloro-4,5-Difluorophenyl)Ethan-1-Amine must comply with international safety standards. Its handling and storage require adherence to guidelines that ensure worker safety and minimize environmental risks. Ongoing research aims to develop safer synthesis methods and disposal protocols to align with global sustainability goals.

In conclusion, 1-(2-Chloro-4,5-Difluorophenyl)Ethan-1-Amine (CAS No. 1270550-65-6) is a multifaceted compound with significant potential across various industries. Its unique chemical structure enables diverse applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.